Cas no 1807192-08-0 (Ethyl 2-cyano-5-difluoromethyl-4-methoxyphenylacetate)

• Product Name: Ethyl 2-cyano-5-difluoromethyl-4-methoxyphenylacetate
• CAS No: 1807192-08-0
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 4943891
• Update Time: 2025-10-17

Ethyl 2-cyano-5-difluoromethyl-4-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-difluoromethyl-4-methoxyphenylacetate

• Inchi： 1S/C13H13F2NO3/c1-3-19-12(17)6-8-4-10(13(14)15)11(18-2)5-9(8)7-16/h4-5,13H,3,6H2,1-2H3
• InChI Key： PZPGIXVFZXPGRR-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C#N)C(=C1)CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-5-difluoromethyl-4-methoxyphenylacetate

Ethyl 2-cyano-5-difluoromethyl-4-methoxyphenylacetate: A Comprehensive Overview

Ethyl 2-cyano-5-difluoromethyl-4-methoxyphenylacetate, with the CAS number 1807192-08-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, a difluoromethyl group, and a methoxy group attached to a phenyl ring, further linked to an ethyl acetate moiety. Its long-tail keywords such as "difluoromethyl substituted phenyl acetates" and "cyano-containing aromatic esters" highlight its distinct chemical features and potential applications.

The synthesis of Ethyl 2-cyano-5-difluoromethyl-4-methoxyphenylacetate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Recent advancements in catalytic methodologies have enabled more efficient syntheses, leveraging transition metal catalysts to facilitate key transformations. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound, making it more accessible for large-scale production.

One of the most intriguing aspects of this compound is its potential in drug discovery. The presence of multiple functional groups—cyano, difluoromethyl, and methoxy—provides a versatile platform for exploring biological activities. Recent studies have demonstrated that difluoromethyl substituted phenyl acetates exhibit promising anti-inflammatory properties. Researchers have found that these compounds can inhibit key enzymes involved in inflammatory pathways, offering a novel avenue for treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, Ethyl 2-cyano-5-difluoromethyl-4-methoxyphenylacetate has shown potential in materials science. Its ability to form stable ester linkages makes it a valuable precursor for synthesizing advanced polymers and coatings. For example, recent research has highlighted its use in developing high-performance adhesives with improved thermal stability and mechanical strength. These findings underscore the compound's versatility across diverse scientific domains.

From an environmental standpoint, understanding the degradation pathways of Ethyl 2-cyano-5-difluoromethyl-4-methoxyphenylacetate is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation, primarily through hydrolysis of the ester bond. However, further research is needed to evaluate its persistence in different environmental compartments and to develop strategies for minimizing its environmental footprint.

In conclusion, Ethyl 2-cyano-5-difluoromethyl-4-methoxyphenylacetate (CAS No: 1807192-08-0) stands as a remarkable example of how modern synthetic chemistry can yield compounds with multifaceted applications. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both pharmaceutical and materials science frontiers. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various industries in the years to come.